Cas no 26062-48-6 (L-Histidine,homopolymer)

L-Histidine,homopolymer Properties

Names and Identifiers

• L-Histidine,homopolymer
• POLY-L-HISTIDINE MW 5000-15000
• Poly(L-histidine)
• Polyhistidine

• MDL： MFCD00166382
• InChIKey： HNDVDQJCIGZPNO-YFKPBYRVSA-N
• Inchi： InChI=1S/C6H9N3O2/c7-5(6(10)11)1-4-2-8-3-9-4/h2-3,5H,1,7H2,(H,8,9)(H,10,11)/t5-/m0/s1
• SMILES： OC([C@H](CC1=CN=CN1)N)=O

Computed Properties

• Exact Mass: 155.069
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 155.069
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 92A^2

Experimental Properties

• LogP: 0.06440
• PSA: 92.00000
• Refractive Index: 1.731
• Boiling Point: 458.9oC at 760 mmHg
• Melting Point: 282℃
• Flash Point: 282oC
• Color/Form: White crystals
• Specific Rotation: 12.4 o (C=11,6N HCL)
• Density: 1.423

Related Categories

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